Cas no 332099-44-2 (3-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid)

• Product Name: 3-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid
• CAS No: 332099-44-2
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD19688278
• CID: 1111003
• PubChem ID: 22556504
• Update Time: 2025-08-05

3-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
• 3-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid
• 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
• EN300-3019086
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 3-methyl-
• DB-357174
• SCHEMBL1243981
• CS-0376673
• Z1258976897
• 332099-44-2

• MDL： MFCD19688278
• Inchi： 1S/C8H7NO2S/c1-4-3-12-6-2-5(8(10)11)9-7(4)6/h2-3,9H,1H3,(H,10,11)
• InChI Key： CNIVWXIXRNMAHJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2=C1C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 181.01981
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 53.09

Additional information on 3-methyl-4H-thieno3,2-bpyrrole-5-carboxylic acid

3-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid (CAS No. 332099-44-2): An Overview of Its Structure, Properties, and Applications

3-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 332099-44-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thienopyrrole core, which is a fused ring system consisting of a thiophene and a pyrrole ring, with a carboxylic acid group attached to the 5-position of the pyrrole ring. The presence of the methyl group at the 3-position further enhances its structural diversity and reactivity.

The chemical structure of 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid can be represented as follows: C₁₀H₈N₂O₂S. The molecular weight of this compound is approximately 216.24 g/mol. The thienopyrrole scaffold is known for its high electron density and conjugation, which makes it an attractive building block for the synthesis of more complex molecules with diverse biological activities.

In the realm of medicinal chemistry, 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has been extensively studied for its potential therapeutic applications. Recent research has shown that compounds derived from this scaffold exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid demonstrated potent inhibitory effects on the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). These findings suggest that this compound could serve as a lead structure for the development of novel anticancer agents.

Beyond its potential in cancer therapy, 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has also been explored for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry in 2020 investigated the ability of this compound to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The results indicated that 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid effectively reduced the expression of these cytokines, suggesting its potential as an anti-inflammatory agent.

In addition to its biological activities, 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has also found applications in materials science. The thienopyrrole core is known for its excellent electronic properties, making it a valuable component in the development of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials in 2019 reported that polymers containing 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid units exhibited high charge carrier mobilities and excellent photovoltaic performance when used in organic solar cells. These findings highlight the versatility of this compound and its potential for use in advanced electronic devices.

The synthesis of 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of thiophene with pyrrole followed by functionalization at the 5-position to introduce the carboxylic acid group. The presence of the methyl group at the 3-position can be introduced through subsequent alkylation reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 332099-44-2) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific fields.